6,7,8,9-Tetrahydro-5H-pyrrolo[2,3-b:5,4-c']dipyridine

• IUPAC Name: 5,8,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),10,12-tetraene
• InChI: InChI=1S/C10H11N3/c1-2-8-7-3-5-11-6-9(7)13-10(8)12-4-1/h1-2,4,11H,3,5-6H2,(H,12,13)
• InChI Key: NERRGHOQSMUIJO-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC2=C1C3=C(N2)N=CC=C3
• Molecular Formula: C10H11N3
• DSSTOX Substance ID: DTXSID30630677
• Molecular Weight: 173.21 g/mol
• CAS RN: 1354893-21-2

Description

“6,7,8,9-Tetrahydro-5H-pyrrolo[2,3-b:5,4-c’]dipyridine” is a chemical compound with the CAS number 1354801-06-1. It is also known as "6,7,8,9-Tetrahydro-5H-pyrrolo [2,3-b:5,4-c’]dipyridine hydrochloride".

Scientific Research Applications

Pharmacological Evaluation

The compound N,N-dimethyl-6,7,8,9-tetrahydro-3H,10H-pyrrolo[3,2-a]carbazol-7-amine, a derivative of 6,7,8,9-Tetrahydro-5H-pyrrolo[2,3-b:5,4-c']dipyridine, was investigated for its in vitro inotropic activity. This research suggested the compound's interaction with receptors through hydrogen bonding, providing insights into ligand-receptor interactions in medicinal chemistry (Dionne et al., 1986).

Pharmaceutical Research

6,7-Dihydro-5H-cyclopenta[b]pyridine, closely related to this compound, is used in pharmaceutical research, specifically in synthesizing plant protection agents and other chemicals. Its increasing use in the production of fourth-generation Cefpirome highlights its significance in pharmaceutical synthesis (Fu Chun, 2007).

Electrophosphorescent Devices

In the field of material science, derivatives of this compound were used to construct bipolar hybrids for electrophosphorescent devices. These materials demonstrated high efficiency and low efficiency roll-off, indicating their potential in developing advanced photonic and electronic devices (Lv et al., 2017).

Synthesis of Fused Heterocycles

The synthesis of Pyrazolo[3,4-d]pyrrolo[2,3-b]pyridine derivatives was achieved through the oxidation of tosylhydrazones, demonstrating the compound's utility in creating tricyclic heterocycles. This synthesis method has potential applications in developing new chemical entities for various fields, including pharmaceuticals (El-Nabi, 2004).

Novel Route for Synthesis

A novel synthesis method for 3,6-diazacarbazole was developed using this compound, highlighting its role in innovative chemical synthesis strategies. This method could be important for producing compounds with specific pharmacological properties (Alekseyev et al., 2011).

Mechanism of Action

Target of Action

Similar compounds, such as pyrrolopyrazine derivatives, have shown activity on kinase inhibition , suggesting that kinases could be potential targets.

Biochemical Pathways

, kinase inhibitors generally impact signal transduction pathways. For instance, the PI3K/Akt pathway, which is involved in cell survival and growth, could be affected .